Cas no 14185-44-5 (1,1'-Biphenyl,3,3'-dimethyl-2,2',4,4',6,6'-hexanitro-)

1,1'-Biphenyl,3,3'-dimethyl-2,2',4,4',6,6'-hexanitro- structure
14185-44-5 structure
Product Name:1,1'-Biphenyl,3,3'-dimethyl-2,2',4,4',6,6'-hexanitro-
CAS No:14185-44-5
MF:C14H8N6O12
MW:452.246322631836
CID:187099
PubChem ID:253522
Update Time:2025-04-19

1,1'-Biphenyl,3,3'-dimethyl-2,2',4,4',6,6'-hexanitro- Chemical and Physical Properties

Names and Identifiers

    • 1,1'-Biphenyl,3,3'-dimethyl-2,2',4,4',6,6'-hexanitro-
    • 2-methyl-4-(3-methyl-2,4,6-trinitrophenyl)-1,3,5-trinitrobenzene
    • CHEMBL1972496
    • 14185-44-5
    • NSC-76523
    • NSC76523
    • 3,3'-dimethyl-2,2',4,4',6,6'-hexanitrobiphenyl
    • DTXSID60291573
    • Inchi: 1S/C14H8N6O12/c1-5-7(15(21)22)3-9(17(25)26)11(13(5)19(29)30)12-10(18(27)28)4-8(16(23)24)6(2)14(12)20(31)32/h3-4H,1-2H3
    • InChI Key: YREWUMZAYZMEAP-UHFFFAOYSA-N
    • SMILES: [O-][N+](C1C(C)=C(C=C(C=1C1C(=CC(=C(C)C=1[N+](=O)[O-])[N+](=O)[O-])[N+](=O)[O-])[N+](=O)[O-])[N+](=O)[O-])=O

Computed Properties

  • Exact Mass: 452.02004
  • Monoisotopic Mass: 452.02
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 12
  • Heavy Atom Count: 32
  • Rotatable Bond Count: 1
  • Complexity: 751
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 275Ų

Experimental Properties

  • Density: 1.75
  • Boiling Point: 527.3°C at 760 mmHg
  • Flash Point: 242.4°C
  • Refractive Index: 1.699
  • PSA: 258.84
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